Cas no 89303-12-8 (Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]-
• CAS No: 89303-12-8
• MF: C₁₉H₁₅NO₅S
• MW: 369.391103982925
• CID: 604871
• PubChem ID: 13256931
• Update Time: 2025-04-19

Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]-
• 2-(benzenesulfonylmethyl)-1-nitro-4-phenoxybenzene
• 2-[(Benzenesulfonyl)methyl]-1-nitro-4-phenoxybenzene
• 89303-12-8
• DTXSID50532381

• Inchi： 1S/C19H15NO5S/c21-20(22)19-12-11-17(25-16-7-3-1-4-8-16)13-15(19)14-26(23,24)18-9-5-2-6-10-18/h1-13H,14H2
• InChI Key： CFRNUCURBVQHDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=C(C=CC=1[N+](=O)[O-])OC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 369.06709375g/mol
• Monoisotopic Mass: 369.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.6Ų